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For researchers, scientists, and professionals in drug development, material selection is a
critical factor that can significantly impact the performance and reliability of laboratory
equipment and instrumentation. This guide provides an objective comparison of the mechanical
properties of two common engineering steels, EN40B and EN24, supported by experimental
data and standardized testing methodologies.

Key Distinctions at a Glance

EN40B is a chromium-molybdenum nitriding steel, renowned for its high wear resistance and
suitability for surface hardening through the nitriding process.[1][2][3] This treatment creates a
very hard surface casing, making it an excellent choice for components subjected to abrasion
and wear. EN24, on the other hand, is a nickel-chromium-molybdenum through-hardening alloy
steel, recognized for its high tensile strength and toughness.[4] The choice between these two
materials often hinges on the primary requirement of the application: surface hardness versus
through-thickness strength and toughness.

Quantitative Mechanical Properties

The mechanical properties of EN40B and EN24 are primarily determined by their chemical
composition and heat treatment condition. The following table summarizes the key mechanical
properties for both steels in the commonly supplied 'T' condition (hardened and tempered).
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Mechanical Property EN40B (in 'T' Condition) EN24 (in 'T' Condition)
Tensile Strength 850 - 1000 N/mmg2 850 - 1000 N/mmg2

Yield Strength 680 N/mmz2 (min) 635 - 680 N/mm? (min)
Hardness (Brinell) 248 - 302 HB 248 - 302 HB

Impact Strength (I1zod) 40 J (min) 50 J (min)

Elongation 13% (min) 13% (min)

Experimental Protocols

The determination of the mechanical properties presented above follows standardized
experimental procedures to ensure accuracy and reproducibility. The primary methodologies
are outlined below.

Tensile Testing

Tensile properties such as tensile strength, yield strength, and elongation are determined
following the ASTM E8/E8M standard test methods for tension testing of metallic materials.[5]

[6]7]
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Specimen Preparation

Machine 'dog-bone’ shaped specimen from steel stock

.

Measure and record initial cross-sectional area

Testing l; ’rocedure

Mount specimen in a universal testing machine

.

| Apply a uniaxial tensile load at a controlled rate

.

Record load and elongation until fracture

v Data Analysis \

Calculate Elongation ((Final Length - Initial Length) / Initial Lengt_h)|

Determine Yield Strength (0.2% offset method)

Calculate Tensile Strength (Max Load / Initial Area)

Click to download full resolution via product page

Tensile Testing Workflow based on ASTM E8.

Impact Testing

Impact strength, a measure of a material's toughness and resistance to fracture under a
sudden load, is typically evaluated using the Charpy V-notch test as detailed in the ASTM E23

standard.[8][9][10]
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Specimen Preparation

Machine a standardized rectangular bar with a V-notch

:

Bring specimen to the specified test temperature

Testing Hrocedure

Position the specimen on the anvils of the Charpy impact tester

:

Release the pendulum hammer to strike the specimen

-
-

Data Avnalysis

Measure the energy absorbed by the specimen during fracture

Click to download full resolution via product page
Charpy Impact Testing Workflow based on ASTM E23.

Hardness Testing

Hardness, the resistance of a material to localized plastic deformation, is commonly measured
using the Rockwell or Brinell hardness tests. The ASTM E18 standard outlines the procedure

for Rockwell hardness testing.[11][12][13]
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Specimen Preparation

Prepare a smooth, flat surface on the steel specimen

Testing Hrocedure

Apply a preliminary minor load with an indenter

:

Apply a major load for a specified duration

:

Remove the major load, leaving the minor load applied
o /
N\

f Data Avnalysis

Measure the difference in indentation depth

:

Convert the depth to a Rockwell hardness number
o /

Click to download full resolution via product page

Rockwell Hardness Testing Workflow based on ASTM E18.

Material Selection Guide

The choice between EN40B and EN24 is dictated by the specific demands of the application.
The following flowchart provides a logical approach to selecting the appropriate steel based on

primary mechanical property requirements.
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Is high surface hardness and wear resistance the primary (D

% Yes

Select EN40B
. L .
Is high through-thickness strength and toughness critical? (Consider Nitriding)

Yes N‘

Re-evaluate material requirements or consider alternative alloys

Click to download full resolution via product page

Material Selection Flowchart: EN40B vs. EN24.

In summary, for applications demanding exceptional surface durability, such as gears, shafts,
and other components subject to significant wear, EN40OB with a nitriding treatment is often the
superior choice.[2] For components requiring high tensile strength and good toughness
throughout their cross-section, such as highly stressed bolts, connecting rods, and structural
components, EN24 is a more suitable option.[4] A thorough analysis of the operational stresses
and environmental conditions is paramount in making the optimal material selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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